Cas no 2278-50-4 (Vat Black 8)

Vat Black 8 structure
Vat Black 8 structure
Product Name:Vat Black 8
CAS No:2278-50-4
MF:C45H19N3O4
MW:665.650070428848
CID:42716
PubChem ID:75287
Update Time:2025-04-18

Vat Black 8 Chemical and Physical Properties

Names and Identifiers

    • Vat Black 8
    • Benzadone Grey M
    • Caledon Grey M
    • Indanthren Grey M
    • Mikethrene Grey M
    • Ostanthren Grey M
    • Vat Gray S
    • Vat Grey S
    • Vat Grey V
    • C.I. 71000
    • 1H-Benz[6,7]indazole[2,3,4-fgh]naphth[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-2,7,10,15-tetrone
    • EINECS 218-906-1
    • 6,42,48-triazatridecacyclo[25.18.2.139,42.02,22.05,21.07,20.08,17.010,15.024,46.028,41.031,40.033,38.043,47]octatetraconta-1(45),2(22),3,5(21),7(20),8(17),10,12,14,18,24(46),25,27(47),28(41),29,31(40),33,35,37,39(48),43-henicosaene-9,16,23,32-tetrone
    • DTXSID9062302
    • 5H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-5,8,13,25(24H)-tetrone
    • Paradone Grey M
    • NS00049875
    • 6, 42, 48-triazatridecacyclo[25.18.2.139, 42.02, 22.05, 21.07, 20.08, 17.010, 15.024, 46.028, 41.031, 40.033, 38.043, 47]octatetraconta-1(45), 2(22), 3, 5(21), 7(20), 8(17), 10, 12, 14, 18, 24(46), 25, 27(47), 28(41), 29, 31(40), 33, 35, 37, 39(48), 43-henicosaene-9, 16, 23, 32-tetrone
    • Paradone Grey MG
    • Mikethrene Grey MG
    • Sed ostanthrenova M [Czech]
    • W-109767
    • 1H-Benz(6,7)indazole(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-2,7,10,15-tetrone
    • Indanthren Grey MG
    • BRN 0875765
    • 1H-Benz[6,7]indazolo[2,3,4-fgh]naphth[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-2,7,10,15-tetrone
    • 5H-Benzo[6,7]indazolo[2,3,4-fgh]naphtho[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-6,11,14,19-tetraone
    • 5H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridin-5,8,13,25(24H)-tetrone
    • C.I. Vat Black 8
    • 2278-50-4
    • Nihonthrene Grey M
    • 1H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-5,8,13,25-tetraone
    • CERN kypova 8 [Czech]
    • CERN kypova 8
    • Sed ostanthrenova M
    • 1H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-2,7,10,15-tetrone
    • 5H-Benz[6,7]indazolo[2,3,4-fgh]naphth[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-5,8,13,25(24H)-tetrone
    • CS-0010260
    • VUSWQWZUVYOZAY-UHFFFAOYSA-N
    • HY-D0320
    • Inchi: 1S/C45H19N3O4/c49-42-24-6-2-1-5-22(24)40-37-29(42)13-10-23-21-9-12-28-33-19(16-18-32(35(21)33)48(47-40)41(23)37)20-15-17-31-34(36(20)45(28)52)27-11-14-30-38(39(27)46-31)44(51)26-8-4-3-7-25(26)43(30)50/h1-18,46H
    • InChI Key: VUSWQWZUVYOZAY-UHFFFAOYSA-N
    • SMILES: O=C1C2C3C4C=CC5C(C6C=CC=CC=6C(C=5C=4NC=3C=CC=2C2C=CC3=C4C(=CC=C1C4=2)C1C=CC2C(C4C=CC=CC=4C4C=2C=1N3N=4)=O)=O)=O

Computed Properties

  • Exact Mass: 665.13800
  • Monoisotopic Mass: 665.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 0
  • Complexity: 1610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 101A^2

Experimental Properties

  • Density: 1.2394 (rough estimate)
  • Boiling Point: 685.55°C (rough estimate)
  • Refractive Index: 1.7790 (estimate)
  • PSA: 101.37000
  • LogP: 8.85040
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